Cas no 1823248-12-9 (3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride)

• Product Name: 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride
• CAS No: 1823248-12-9
• MF: C₇H₁₅ClN₄
• MW: 190.673799753189
• CID: 5719253
• PubChem ID: 86262556
• Update Time: 2025-08-02

3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747303
• 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride
• 3-methyl-1-(triazol-1-yl)butan-2-amine;hydrochloride
• 1823248-12-9
• EN300-240931
• F2167-1619
• 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-aminehydrochloride

• Inchi： 1S/C7H14N4.ClH/c1-6(2)7(8)5-11-4-3-9-10-11;/h3-4,6-7H,5,8H2,1-2H3;1H
• InChI Key： CYUDYYFEJMZWEG-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CN=N1)CC(C(C)C)N

Computed Properties

• Exact Mass: 190.099
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2

Additional information on 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride

3-Methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine Hydrochloride (CAS No. 1823248-12-9): An Overview

3-Methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride (CAS No. 1823248-12-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of a substituted triazole and an amine, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride is characterized by a triazole ring and an amine group, which are both key functional groups that contribute to its biological activity. The presence of the triazole ring provides stability and enhances the compound's ability to form hydrogen bonds, while the amine group can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the compound's triazole moiety plays a crucial role in its antifungal mechanism by inhibiting key enzymes involved in fungal cell wall synthesis.

In addition to its antifungal properties, 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride has also shown promise as a potential lead compound for the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Neurochemistry demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways associated with neuronal survival and function.

The synthesis of 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride is typically achieved through a series of well-established chemical reactions. One common approach involves the coupling of an azide with an alkyne to form the triazole ring via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. Subsequent steps include the introduction of the amine group and final conversion to the hydrochloride salt. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-amine hydrochloride have been extensively studied to understand its behavior in different environments. The compound is known to be soluble in water and various organic solvents, which facilitates its use in both laboratory and clinical settings. Its melting point and other physical parameters have been determined through rigorous analytical methods, providing valuable data for quality control and formulation development.

In terms of safety and toxicity, preliminary studies suggest that 3-methyl-1-(1H-1,2,3-triazol-1-y l)butan - 2 - amine hydrochloride exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing research is focused on elucidating the compound's pharmacokinetic profile and potential side effects to ensure its safe use in humans.

The future prospects for 3-methyl - 1 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - amine hydrochloride are promising. Its unique combination of structural features and biological activities makes it an attractive candidate for further investigation in various therapeutic areas. As researchers continue to explore its potential applications and optimize its properties through structure–activity relationship (SAR) studies, it is likely that this compound will play a significant role in advancing medical treatments for a range of conditions.